Cas no 52189-56-7 (Benzamide,N-(4-bromophenyl)-4-hydroxy-)

• Product Name: Benzamide,N-(4-bromophenyl)-4-hydroxy-
• CAS No: 52189-56-7
• MF: C₁₃H₁₀BrNO₂
• MW: 292.128002643585
• CID: 382350
• PubChem ID: 352418
• Update Time: 2025-10-22

Benzamide,N-(4-bromophenyl)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(4-bromophenyl)-4-hydroxy-
• N-(4-bromophenyl)-4-hydroxybenzamide
• AC1L70D6
• NSC526311
• NSC-526311
• Oprea1_390673
• AKOS000197274
• 52189-56-7
• DTXSID90326286

• Inchi： 1S/C13H10BrNO2/c14-10-3-5-11(6-4-10)15-13(17)9-1-7-12(16)8-2-9/h1-8,16H,(H,15,17)
• InChI Key： ULMRVNFPWNBHDJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 290.9895
• Monoisotopic Mass: 290.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.597
• Boiling Point: 358.4°Cat760mmHg
• Flash Point: 170.5°C
• Refractive Index: 1.696
• PSA: 49.33
• LogP: 3.48000

Additional information on Benzamide,N-(4-bromophenyl)-4-hydroxy-

N-(4-Bromophenyl)-4-Hydroxybenzamide (CAS No. 52189-56-7): A Comprehensive Overview

N-(4-Bromophenyl)-4-hydroxybenzamide (CAS No. 52189-56-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromophenyl and hydroxybenzamide moieties, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drugs.

The molecular structure of N-(4-bromophenyl)-4-hydroxybenzamide consists of a benzamide core with a 4-hydroxy substitution and a 4-bromophenyl substituent. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various research applications. The bromophenyl group, in particular, is known for its ability to enhance the lipophilicity of molecules, which can improve their bioavailability and cellular uptake. Meanwhile, the hydroxybenzamide moiety contributes to the compound's polarity and hydrogen bonding capabilities, which are crucial for its interactions with biological targets.

Recent studies have highlighted the potential of N-(4-bromophenyl)-4-hydroxybenzamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that N-(4-bromophenyl)-4-hydroxybenzamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(4-bromophenyl)-4-hydroxybenzamide has also shown promise in cancer research. A 2022 study published in Cancer Research reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is believed to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of N-(4-bromophenyl)-4-hydroxybenzamide have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, it exhibits low toxicity in animal models, which is a critical factor for its potential use as a therapeutic agent.

From a synthetic perspective, N-(4-bromophenyl)-4-hydroxybenzamide can be prepared through various routes. One common method involves the reaction of 4-hydroxybenzoyl chloride with 4-bromoaniline in the presence of a base such as triethylamine. This reaction typically yields high purity products with good yields, making it an efficient and scalable synthetic approach.

The safety profile of N-(4-bromophenyl)-4-hydroxybenzamide is another important consideration. While it is not classified as a hazardous material or controlled substance, proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, N-(4-bromophenyl)-4-hydroxybenzamide (CAS No. 52189-56-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological properties that make it an attractive candidate for the development of novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.